Cas no 1805595-30-5 (2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride)

• Product Name: 2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride
• CAS No: 1805595-30-5
• MF: C₇H₂BrClFNO₂S
• MW: 298.51668214798
• CID: 4793347
• Update Time: 2025-11-01

2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrClFNO2S/c8-6-4(3-11)1-2-5(10)7(6)14(9,12)13/h1-2H
• InChI Key： ZGDUJNPINPSPRN-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC=C(C=1S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 360
• XLogP3: 2.5
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride

Introduction to 2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride (CAS No. 1805595-30-5)

2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride (CAS No. 1805595-30-5) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromine atom, a cyano group, a fluorine atom, and a sulfonyl chloride moiety, which collectively contribute to its diverse reactivity and potential applications.

The bromine atom in 2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride serves as a versatile leaving group, making it an excellent substrate for various substitution reactions. The presence of the cyano group imparts significant electron-withdrawing properties, which can influence the reactivity and stability of the molecule. Additionally, the fluorine atom enhances the compound's lipophilicity and metabolic stability, making it particularly useful in the design of pharmaceuticals and agrochemicals.

The sulfonyl chloride moiety is a highly reactive functional group that can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including alcohols, amines, and thiols. This reactivity makes 2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride an important intermediate in the synthesis of sulfonamides and other sulfur-containing compounds, which have applications in drug discovery and materials science.

Recent research has highlighted the potential of 2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from this scaffold exhibit potent anti-inflammatory and anticancer activities. The unique combination of functional groups in this molecule allows for fine-tuning of its biological properties through structural modifications.

In the context of medicinal chemistry, 2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride has been used as a key intermediate in the synthesis of small molecules targeting specific biological pathways. For example, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in disease processes. The ability to introduce multiple functional groups into a single molecule makes it an attractive candidate for hit-to-lead optimization and drug development.

Beyond its applications in pharmaceuticals, 2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride has also found use in materials science. Its reactivity and structural diversity make it suitable for the synthesis of polymers with tailored properties. For instance, sulfonated polymers derived from this compound have been explored for their potential in proton exchange membranes for fuel cells and other electrochemical devices.

The synthesis of 2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the bromination of 3-cyano-6-fluorobenzene followed by sulfonylation with chlorosulfonic acid. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

In conclusion, 2-Bromo-3-cyano-6-fluorobenzenesulfonyl chloride (CAS No. 1805595-30-5) is a multifaceted compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups offers researchers a powerful tool for developing novel molecules with diverse biological and physical properties. As research continues to advance, the potential uses of this compound are likely to expand further, contributing to innovations in various scientific fields.